molecular formula C6H6ClNO2S B1590221 2-Chloro-3-(methylsulfonyl)pyridine CAS No. 70682-09-6

2-Chloro-3-(methylsulfonyl)pyridine

Cat. No. B1590221
CAS RN: 70682-09-6
M. Wt: 191.64 g/mol
InChI Key: KRGYYSGWNZRJPY-UHFFFAOYSA-N
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Description

2-Chloro-3-(methylsulfonyl)pyridine, also known as 2-Chloro-3-MSP, is an organic compound with a wide range of applications in the scientific community. It has been used as a reagent in organic synthesis, as a catalyst for various reactions, and as a precursor for various compounds. It is also used in the manufacture of pharmaceuticals and in the preparation of fine chemicals.

Scientific Research Applications

  • Pyridinium Salts

    • Scientific Field : Organic Chemistry
    • Application Summary : Pyridinium salts are structurally diverse and are found in many natural products and bioactive pharmaceuticals . They have played an intriguing role in a wide range of research topics .
    • Methods of Application : The review highlights the synthetic routes and reactivity of pyridinium salts .
    • Results or Outcomes : Pyridinium salts are important as pyridinium ionic liquids, as pyridinium ylides, as anti-microbial, anti-cancer, anti-malarial and anti-cholinesterase inhibitors, as well as their applications in materials science and biological issues related to gene delivery .
  • Trifluoromethylpyridines

    • Scientific Field : Agrochemical and Pharmaceutical Industries
    • Application Summary : Trifluoromethylpyridine (TFMP) and its derivatives have applications in the agrochemical and pharmaceutical industries . They are used in the protection of crops from pests .
    • Methods of Application : Various methods of synthesizing 2,3,5-DCTF, a TFMP derivative, have been reported .
    • Results or Outcomes : More than 20 new TFMP-containing agrochemicals have acquired ISO common names . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .

properties

IUPAC Name

2-chloro-3-methylsulfonylpyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6ClNO2S/c1-11(9,10)5-3-2-4-8-6(5)7/h2-4H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRGYYSGWNZRJPY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CS(=O)(=O)C1=C(N=CC=C1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6ClNO2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20500971
Record name 2-Chloro-3-(methanesulfonyl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20500971
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

191.64 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Chloro-3-(methylsulfonyl)pyridine

CAS RN

70682-09-6
Record name 2-Chloro-3-(methanesulfonyl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20500971
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
1
Citations
GS Ponticello, RD Hartman… - The Journal of …, 1979 - ACS Publications
Diazotization7 of 3-amino-2-chloropyridine (2) in the presence of 48-50% HBF4 and subsequent decomposition of the resulting fluoroborate salt 3 in NaSCH3-H3CCN gave 2-chloro-3-(…
Number of citations: 33 pubs.acs.org

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